Cas no 5423-66-5 (1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-)

1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl- structure
5423-66-5 structure
Product Name:1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-
CAS No:5423-66-5
MF:C12H29N3
MW:215.378762960434
CID:381261
PubChem ID:224599
Update Time:2025-04-19

1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-
    • AKOS020320376
    • 5423-66-5
    • NSC-13231
    • NSC13231
    • Inchi: 1S/C12H29N3/c1-4-15(5-2)11-6-8-12(3)14-10-7-9-13/h12,14H,4-11,13H2,1-3H3
    • InChI Key: ZAHSEHDQGJUREZ-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCCC(C)NCCCN

Computed Properties

  • Exact Mass: 215.23637
  • Monoisotopic Mass: 215.236148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.3
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.872
  • Boiling Point: 286.1°C at 760 mmHg
  • Flash Point: 126.8°C
  • Refractive Index: 1.466
  • PSA: 41.29

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